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Abstract

Petrelintide (also known as ZP8396) is a novel, long-acting amylin analogue engineered for
enhanced stability and therapeutic efficacy in weight management. This document provides an
in-depth technical overview of Petrelintide's peptide structure, amino acid sequence, and the
experimental methodologies employed in its synthesis and characterization. Furthermore, it
elucidates the signaling pathways activated upon receptor binding and presents key
guantitative data on its in vitro potency and in vivo efficacy.

Peptide Structure and Sequence

Petrelintide is a 36-amino-acid acylated peptide derived from the human amylin sequence.[1]
Its design incorporates several strategic modifications to improve chemical and physical
stability at neutral pH, thereby overcoming the limitations of native amylin, such as its
propensity for fibrillation.[1]
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The primary amino acid sequence and key modifications of Petrelintide are as follows:

e N-Terminal Acylation: The N-terminus is modified with a y-glutamic acid linked to an
arachidate (C20 fatty acid) moiety. This lipidation strategy is designed to extend the peptide's
half-life in circulation.

e Amino Acid Sequence: The core amino acid sequence with substitutions is: Arg-Asp-Gly-Thr-
Ala-Thr-Lys-Ala-Thr-Glu-Arg-Leu-Ala-homoGlu-Phe-Leu-GIn-Arg-Ser-Ser-Phe-Sar-Ala-
NMelle-Leu-Ser-Ser-Thr-Glu-Val-Gly-Ser-Asn-Thr-Hyp-NH2.

o Lactam Bridge: A lactam bridge is formed between the side chains of Aspartic acid (Asp) at
position 3 and Lysine (Lys) at position 8. This modification replaces the native disulfide bond,
enhancing stability.

¢ Non-standard Amino Acid Residues:

[¢]

homoGlu: Homoglutamic acid

o

Sar: Sarcosine (N-methylglycine)

o

NMelle: N-methylisoleucine

[¢]

Hyp: Hydroxyproline

e C-Terminal Amidation: The C-terminus is amidated, a common modification to increase
peptide stability.

ble 1: Physicochemical ies of lintid

Property Value

Molecular Formula C185H305N49061
Molecular Weight 4191.69 g/mol
Amino Acid Count 36

Experimental Protocols
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The synthesis and characterization of Petrelintide involve a series of precise biochemical
procedures.

Peptide Synthesis

Petrelintide is synthesized using solid-phase peptide synthesis (SPPS) with Fmoc (9-
fluorenylmethyloxycarbonyl) chemistry.[2] The general workflow is as follows:
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Solid-Phase Peptide Synthesis (SPPS)

Resin Support
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Caption: Workflow for the synthesis and purification of Petrelintide.
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e Resin Preparation: A suitable solid support resin is prepared for the attachment of the first
amino acid.

e Amino Acid Coupling: Fmoc-protected amino acids are sequentially coupled to the growing
peptide chain on the resin.

e Fmoc Deprotection: The Fmoc protecting group is removed from the N-terminus of the newly
added amino acid to allow for the next coupling reaction.

o Lactam Bridge Formation: After the full-length peptide is assembled on the resin, the side-
chain protecting groups of Asp3 and Lys8 are selectively removed, and the lactam bridge is
formed.[2]

o Cleavage and Deprotection: The completed peptide is cleaved from the resin, and all
remaining side-chain protecting groups are removed using a cleavage cocktail, typically
containing trifluoroacetic acid (TFA).[2]

Purification and Characterization

The crude peptide is purified using preparative reverse-phase high-performance liquid
chromatography (RP-HPLC).[2] The purity and identity of the final product are confirmed by:

e Analytical RP-HPLC: To assess the purity of the peptide.

o Mass Spectrometry (MS): To verify the correct molecular weight of the synthesized peptide.

[2]

In Vitro Functional Assays

The biological activity of Petrelintide is determined through in vitro functional assays that
measure its ability to activate the amylin receptor (AMY-R) and the calcitonin receptor (CTR). A
common method involves the quantification of cyclic adenosine monophosphate (CAMP)
production in cells expressing these receptors.[2]

Mechanism of Action and Signaling Pathway

Petrelintide is an agonist for both the amylin and calcitonin receptors, which are G-protein
coupled receptors (GPCRs).[1] Upon binding, Petrelintide activates these receptors, initiating
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an intracellular signaling cascade.

The primary signaling pathway involves the activation of Gas proteins, which in turn stimulate
adenylyl cyclase to produce cAMP. Elevated cAMP levels then activate Protein Kinase A (PKA),
which phosphorylates downstream targets, including the cAMP response element-binding
protein (CREB), leading to changes in gene expression and ultimately mediating the
physiological effects of Petrelintide, such as increased satiety.
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Caption: Amylin receptor signaling pathway activated by Petrelintide.
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Quantitative Data
Table 2: In Vitro Potency of Petrelintide

The following table summarizes the in vitro potency of Petrelintide (Peptide 40 in the source)
at the human amylin 3 receptor (AMY3R) and the human calcitonin receptor (CTR) as
determined by cAMP accumulation assays.[2]

Receptor EC50 (nM) PEC50 (95% CI)
hAMY3R 0.33 9.48 (8.96 - 10.01)
hCTR 0.32 9.50 (9.22 - 9.79)

EC50: Half-maximal effective concentration. pEC50: -log(EC50).

Table 3: In Vivo Efficacy of Petrelintide in a Phase 1b
Trial

The efficacy of once-weekly Petrelintide was evaluated in a 16-week Phase 1b multiple
ascending dose trial in individuals with overweight or obesity.[3]

. Mean Body Weight Reduction from
Treatment Group (Maintenance Dose)

Baseline
Petrelintide (up to 2.4 mg) 4.8%
Petrelintide (up to 4.8 mg) 8.6%
Petrelintide (up to 9.0 mg) 8.3%
Placebo 1.7%

Conclusion

Petrelintide represents a significant advancement in the development of amylin analogues for
weight management. Through strategic chemical modifications, including N-terminal acylation,
a stabilizing lactam bridge, and the incorporation of non-standard amino acids, Petrelintide

exhibits enhanced stability and a prolonged pharmacokinetic profile. Its potent dual agonism at
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amylin and calcitonin receptors translates to significant dose-dependent weight loss in clinical
settings. The detailed understanding of its structure, synthesis, and mechanism of action
provides a solid foundation for its ongoing clinical development and potential as a future
therapeutic option for obesity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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